Cas no 52057-89-3 (5-(2-methylpropyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-methylpropyl)-1,3,4-thiadiazol-2-amine
• CAS No: 52057-89-3
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• MDL: MFCD01043751
• CID: 936296
• PubChem ID: 234308
• Update Time: 2025-04-19

5-(2-methylpropyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isobutyl-1,3,4-thiadiazol-2-amine
• 2-Amino-5-isobutyl-1,3,4-thiadiazole
• 5-(2-methylpropyl)-1,3,4-thiadiazol-2-amine
• 5-ISOBUTYL-[1,3,4]THIADIAZOL-2-YLAMINE
• 5-Isobutyl[1,3,4]thiadiazol-2-ylamine
• 2-Amino-5-isobutyl-1,3,4-thiadiazol
• 5-isobutyl-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• Oprea1_132324
• MFCD01043751
• HMS3078O14
• EN300-02841
• Oprea1_574047
• Enamine_001338
• HMS1397M18
• FS-1972
• MLS002607859
• SMR001526622
• DTXSID90283880
• NSC-34012
• NSC34012
• AKOS000122108
• A813032
• 5-isobutyl-1,3,4-thiadiazol-2-ylamine
• STK069312
• SCHEMBL10130895
• SY131251
• F1950-0196
• Z56791573
• F17068
• 52057-89-3
• CHEMBL2137875
• 1,3,4-Thiadiazol-2-amine, 5-(2-methylpropyl)-
• ALBB-009376

• MDL： MFCD01043751
• Inchi： 1S/C6H11N3S/c1-4(2)3-5-8-9-6(7)10-5/h4H,3H2,1-2H3,(H2,7,9)
• InChI Key： GOGZJIYMDRZJII-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CC(C)C

Computed Properties

• Exact Mass: 157.06700
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 1.90000

5-(2-methylpropyl)-1,3,4-thiadiazol-2-amine Security Information

• HazardClass：IRRITANT